![molecular formula C21H17ClN6O2 B2399081 5-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione CAS No. 921884-20-0](/img/structure/B2399081.png)
5-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
Description
The compound “5-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione” is a heterocyclic compound . Heterocyclic compounds are cyclic compounds with at least two different elements as ring members . In the five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities .
Scientific Research Applications
- The 1,2,4-triazole scaffold has been extensively studied for its anticancer potential. Researchers have synthesized derivatives of this compound and evaluated their effectiveness against various cancer cell lines. These derivatives often exhibit selective cytotoxicity, making them promising candidates for cancer therapy .
- Several clinically used antifungals, such as Itraconazole , Fluconazole , and Voriconazole , contain the 1,2,4-triazole moiety. These drugs are essential for treating fungal infections and demonstrate efficacy against a wide range of pathogens .
- Ribavirin , a broad-spectrum antiviral drug used in hepatitis treatment, also features the 1,2,4-triazole core. Its antiviral activity highlights the significance of this scaffold in combating viral infections .
- Due to their electron-deficient nature, 1,2,4-triazoles exhibit excellent electron transport and hole-blocking properties. Consequently, they find applications as organic materials in material science, including organic electronics and optoelectronic devices .
- Researchers have explored the use of 1,2,4-triazoles in agrochemistry. These compounds may serve as potential pesticides or herbicides, contributing to sustainable agriculture .
- Some 1,2,4-triazole derivatives demonstrate antibacterial activity. While more research is needed, these compounds hold promise for combating bacterial infections .
Anticancer Activity
Antifungal Agents
Antiviral Applications
Material Science
Agrochemicals
Antibacterial Properties
properties
IUPAC Name |
5-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN6O2/c1-25-18-16(19(29)26(2)21(25)30)27(12-14-10-6-7-11-15(14)22)20-24-23-17(28(18)20)13-8-4-3-5-9-13/h3-11H,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQONGBDUGBJSRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C3=NN=C(N23)C4=CC=CC=C4)CC5=CC=CC=C5Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione | |
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